![molecular formula C19H16N2O4S2 B2949756 3-(Naphthalene-2-sulfonyl)-2-(3-nitrophenyl)-1,3-thiazolidine CAS No. 312633-89-9](/img/structure/B2949756.png)
3-(Naphthalene-2-sulfonyl)-2-(3-nitrophenyl)-1,3-thiazolidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(Naphthalene-2-sulfonyl)-2-(3-nitrophenyl)-1,3-thiazolidine, also known as NSC 672121, is a thiazolidine derivative that has been studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further investigation.
Scientific Research Applications
Antidiabetic Agent
Thiazolidinediones are known for their antidiabetic properties, particularly as insulin sensitizers. They act on the peroxisome proliferator-activated receptor-γ (PPAR-γ) to exert anti-hyperglycemic actions without causing hypoglycemia .
Antimicrobial Activity
Thiazole derivatives have been studied for their potential as antimicrobial agents. Novel compounds synthesized from thiosemicarbazones and thiazoles have shown promise in treating infections .
Cancer Therapeutics
Some thiazolidine derivatives are being explored for their therapeutic potential in cancer treatment. The synthesis of new compounds aims to create potent agents that can effectively target cancer cells .
Synthesis and Biological Properties Study
The synthesis of triazole/thiazolidine-2,4-diones hybrids is an area of research that delves into the biological properties of compounds with various substituents in the thiazolidine ring .
Drug Design and Pharmacokinetics
Thiazolidine derivatives are being synthesized with a focus on yield, purity, selectivity, and pharmacokinetic activity. These studies are critical for designing next-generation drug candidates .
Inhibition of SARS-CoV-2 Main Protease
New thiazolidine-4-one derivatives have been reported to possess inhibitory potencies against SARS-CoV-2 Mpro, which is significant in the context of COVID-19 treatment .
properties
IUPAC Name |
3-naphthalen-2-ylsulfonyl-2-(3-nitrophenyl)-1,3-thiazolidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O4S2/c22-21(23)17-7-3-6-16(12-17)19-20(10-11-26-19)27(24,25)18-9-8-14-4-1-2-5-15(14)13-18/h1-9,12-13,19H,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIQNAVWNHXVANF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC(N1S(=O)(=O)C2=CC3=CC=CC=C3C=C2)C4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.